2-[4-(3-thienylcarbonyl)-2-morpholinyl]ethanol

• IUPAC Name: [2-(2-hydroxyethyl)morpholin-4-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C11H15NO3S/c13-4-1-10-7-12(3-5-15-10)11(14)9-2-6-16-8-9/h2,6,8,10,13H,1,3-5,7H2
• InChI Key: PBHHTNMUGGHVCN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CSC=C2)CCO
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol

Description

2-[4-(3-thienylcarbonyl)-2-morpholinyl]ethanol is a compound that likely possesses interesting chemical and physical properties due to its functional groups. Morpholines are known for their use in chemical synthesis and pharmaceutical applications, while thiophene derivatives are significant in the development of organic semiconductors and other materials.

Synthesis Analysis

The synthesis of related morpholine derivatives often involves palladium-catalyzed carbonylation reactions. For instance, catalytic double carbonylation of β-amino alcohols yields morpholine diones, important precursors for biologically active compounds (Imada et al., 1996). Another approach for synthesizing substituted morpholines involves a Pd-catalyzed carboamination reaction (Leathen et al., 2009).

Molecular Structure Analysis

The molecular structure of morpholine derivatives can be elucidated using various spectroscopic techniques, including NMR, IR, and mass spectrometry. The structure and conformational analysis of similar compounds have been extensively studied, providing insights into their chemical behavior and reactivity.

Chemical Reactions and Properties

Morpholine derivatives participate in various chemical reactions, such as the Mannich reaction, which can be used to introduce new functional groups or modify existing ones. The chemical properties of these compounds are influenced by their functional groups, leading to applications in synthesis and material science.

Physical Properties Analysis

The physical properties, such as solubility, density, and melting point, of morpholine derivatives can vary significantly based on their structure. Studies on related compounds provide valuable information on how structural changes affect these properties (Awwad et al., 2008).